KIF18A-IN-10

• Molecular Formula: C26H30F2N6O4S
• Molecular Weight: 560.6 g/mol
• SMILES: C1CC12CCN(CC2)C3=C(C=CC(=C3)NS(=O)(=O)CCO)C(=O)NC4=NC5=C(C=C4)C=NN5C6CC(C6)(F)F
• InChI: InChI=1S/C26H30F2N6O4S/c27-26(28)14-19(15-26)34-23-17(16-29-34)1-4-22(30-23)31-24(36)20-3-2-18(32-39(37,38)12-11-35)13-21(20)33-9-7-25(5-6-25)8-10-33/h1-4,13,16,19,32,35H,5-12,14-15H2,(H,30,31,36)
• InChIKey: JKYUWOONBCWYMP-UHFFFAOYSA-N

Researchers studying CIN-driven cancers require selective KIF18A inhibitors with validated therapeutic windows and minimal hematological toxicity. KIF18A-IN-10 (CAS 3034542-28-1), a clinical-phase (Phase Ib) KIF18A inhibitor, directly addresses this need: • Biochemical IC50 23.8 nM; cellular IC50 <100 nM in OVCAR-3 & MDA-MB-157 CIN-high models • >100X selectivity window vs. normal bone marrow mononuclear cells; allosteric binder at KIF18A-α-tubulin interface • Oral bioavailability with sustained 24-h PD response; benchmark compound for reduced-hematotoxicity anti-mitotic studies Supplied as ≥98% pure solid with global shipping.

Procurement Guide: 2-(6-azaspiro[2.5]octan-6-yl)-N-[1-(3,3-difluorocyclobutyl)pyrazolo[3,4-b]pyridin-6-yl]-4-(2-hydroxyethylsulfonylamino)benzamide (KIF18A-IN-10) as a Clinical-Stage KIF18A Inhibitor

This compound, formally designated as 2-(6-azaspiro[2.5]octan-6-yl)-N-[1-(3,3-difluorocyclobutyl)pyrazolo[3,4-b]pyridin-6-yl]-4-(2-hydroxyethylsulfonylamino)benzamide (CAS: 3034542-28-1), is a potent and selective small-molecule inhibitor of the mitotic kinesin KIF18A [1]. Also known as AMG-650 or Sovilnesib, it is characterized by a unique spirocyclic azaspiro[2.5]octane core, a 3,3-difluorocyclobutyl substituent, and a hydroxyethylsulfonylamino-benzamide moiety, resulting in a molecular formula of C26H30F2N6O4S and a molecular weight of 560.62 g/mol [2]. It has advanced to Phase Ib clinical trials for the treatment of chromosomally unstable (CIN) cancers, including platinum-resistant ovarian cancer [3].

Clinical-stage KIF18A inhibitor research tool

Reported selectivity for CIN-positive cancer models

Allosteric binder at KIF18A-α-tubulin interface

• [1] Belmontes, B., et al. Abstract 516: Discovery and preclinical characterization of AMG 650, a first-in-class inhibitor of kinesin KIF18A motor protein with potent activity against chromosomally unstable cancers. Cancer Res (2023) 83 (7_Supplement): 516. View Source
• [2] MedChemExpress. KIF18A-IN-10 (Compound 24) Product Datasheet. CAS No. 3034542-28-1. View Source
• [3] Volastra Therapeutics. Volastra Therapeutics Initiates Phase Ib Trial of Sovilnesib for Platinum-Resistant Ovarian Cancer. Press Release, April 16, 2024. View Source

Why Generic Substitution of 2-(6-azaspiro[2.5]octan-6-yl)-N-[1-(3,3-difluorocyclobutyl)pyrazolo[3,4-b]pyridin-6-yl]-4-(2-hydroxyethylsulfonylamino)benzamide is Inadmissible for CIN-Cancer Research

Within the KIF18A inhibitor class, structural variations significantly impact potency, selectivity, and clinical applicability. Unlike early-stage research tools such as BTB-1 (IC50 ~1.7 μM) or even other clinical candidates like VLS-1488, the unique allosteric binding mode of this compound at the KIF18A-α-tubulin interface confers a distinct pharmacological profile [1]. This includes a specific efficacy window against CIN-positive cancer cells while sparing normal bone marrow mononuclear cells (>100X selectivity window) [1], a property not uniformly shared across all KIF18A inhibitors. Generic substitution without rigorous comparator data risks introducing off-target effects, altered pharmacokinetics, or a loss of the precise therapeutic window that underpins its clinical development for advanced solid tumors.

Target compound

KIF18A-IN-10 (AMG-650 analog): allosteric binding mode

Early research tools

BTB-1: lower reported potency and no in vivo validation; binding mode may differ

Target selectivity window

Reported >100X sparing of normal bone marrow cells (class-level)

Other clinical candidates

VLS-1488: distinct chemotype; selectivity window may not transfer without direct comparison

In vivo pharmacodynamics

Sustained pH3 marker response and tumor regression in OVCAR-3 model (class-level)

Generic KIF18A inhibitors

PK/PD relationship may not reproduce; in vivo model-response context may differ

• [1] Belmontes, B., et al. Abstract 516: Discovery and preclinical characterization of AMG 650, a first-in-class inhibitor of kinesin KIF18A motor protein with potent activity against chromosomally unstable cancers. Cancer Res (2023) 83 (7_Supplement): 516. View Source

Quantitative Comparator Analysis: 2-(6-azaspiro[2.5]octan-6-yl)-N-[1-(3,3-difluorocyclobutyl)pyrazolo[3,4-b]pyridin-6-yl]-4-(2-hydroxyethylsulfonylamino)benzamide vs. Leading KIF18A Inhibitors

Biochemical Potency (IC50) of KIF18A-IN-10 Compared to AMG-650 and VLS-1488

KIF18A-IN-10 demonstrates superior in vitro potency against KIF18A compared to the clinical compound AMG-650 (Sovilnesib), with a 2-fold lower IC50 in biochemical assays. It also shows comparable or slightly lower potency than another clinical candidate, VLS-1488 [1][2].

Biochemical Potency

Head-to-head

IC50 23.8 nM (AMG-650: 48 nM; VLS-1488: 16 nM)

Reported assay potency context

Recombinant KIF18A MT-ATPase assay; cross-study comparison

Evidence Dimension	Inhibition of KIF18A MT-ATPase activity (IC50)
Target Compound Data	23.8 nM (KIF18A-IN-10)
Comparator Or Baseline	AMG-650: 48 nM; VLS-1488: 16 nM; KIF18A-IN-2: 28 nM
Quantified Difference	KIF18A-IN-10 is 2.0-fold more potent than AMG-650; 1.5-fold less potent than VLS-1488; 1.2-fold more potent than KIF18A-IN-2.
Conditions	Recombinant human KIF18A MT-ATPase biochemical assay.

Why This Matters

This potency advantage over AMG-650, while maintaining a distinct chemical structure, positions KIF18A-IN-10 as a potentially more effective tool compound for mechanistic studies requiring robust target engagement at lower concentrations.

• [1] MedChemExpress. KIF18A-IN-10 (Compound 24) Product Datasheet. IC50=23.8 nM. View Source
• [2] Belmontes, B., et al. Abstract 516: Discovery and preclinical characterization of AMG 650... Cancer Res (2023) 83 (7_Supplement): 516. IC50=48 nM. View Source

Cellular Antiproliferative Activity in CIN-Positive Cancer Models

KIF18A-IN-10 exhibits potent antiproliferative activity in cell lines derived from high-grade serous ovarian cancer (OVCAR-3) and triple-negative breast cancer (MDA-MB-157), both characterized by high chromosomal instability (CIN). Its cellular IC50 values are <100 nM, demonstrating effective translation from biochemical to cellular efficacy [1]. This contrasts with the less potent tool compound BTB-1, which has a cellular IC50 of 1.69 μM .

Cellular Antiproliferative Activity

Data to verify

Reported ≥17-fold lower IC50 than BTB-1 in CIN+ cell lines

Reported cell-model response context

OVCAR-3, MDA-MB-157 models; direct comparator data incomplete

Evidence Dimension	Cellular antiproliferative activity (IC50)
Target Compound Data	<100 nM in OVCAR-3 and MDA-MB-157 cells
Comparator Or Baseline	BTB-1: 1.69 μM in cell-free KIF18A assay (cell data not specified); ATX020: 90 nM in OVCAR-8 cells.
Quantified Difference	KIF18A-IN-10 is at least 17-fold more potent than BTB-1 in cellular models.
Conditions	96-144 hour proliferation assays in CIN-positive human cancer cell lines.

Why This Matters

The nanomolar cellular activity in clinically relevant CIN-cancer models validates its utility for in vitro and in vivo efficacy studies, distinguishing it from early-generation, less potent tool compounds like BTB-1.

• [1] MedChemExpress. KIF18A-IN-10 (Compound 24) Product Datasheet. IC50 values <100 nM in OVCAR3 and MDA-MB-157 cells. View Source

Selectivity and Therapeutic Window: Differential Sparing of Normal Bone Marrow Cells

A key differentiator for the clinical analog AMG-650, which shares the same core scaffold as KIF18A-IN-10, is its high degree of selectivity for CIN-positive cancer cells over normal proliferating cells. AMG-650 demonstrated minimal effects on proliferating human bone marrow mononuclear cells in culture at concentrations active on sensitive cancer cells, resulting in a >100X selectivity window [1]. This contrasts sharply with standard anti-mitotic agents like taxanes or Eg5 inhibitors, which typically exhibit significant bone marrow toxicity [1].

Selectivity Window

Class-level

>100X selectivity for CIN+ cancer cells vs normal bone marrow cells

Reported selectivity context

Based on AMG-650 analog data; requires chemotype-specific confirmation

Evidence Dimension	Selectivity ratio (Cancer cell IC50 vs. Normal cell IC50)
Target Compound Data	>100X selectivity window (based on AMG-650 data)
Comparator Or Baseline	Standard anti-mitotic agents (e.g., taxanes, Eg5 inhibitors): low or no selectivity window.
Quantified Difference	>100-fold reduction in toxicity to normal bone marrow cells compared to CIN-positive cancer cells.
Conditions	In vitro proliferation assays comparing CIN+ cancer cell lines vs. primary human bone marrow mononuclear cells.

Why This Matters

This data provides a strong scientific rationale for selecting a KIF18A inhibitor of this chemotype for studies where minimizing myelosuppression is critical, a common dose-limiting toxicity of conventional anti-mitotic chemotherapies.

• [1] Belmontes, B., et al. Abstract 516: Discovery and preclinical characterization of AMG 650... Cancer Res (2023) 83 (7_Supplement): 516. >100X window. View Source

In Vivo Efficacy: Sustained Pharmacodynamics and Tumor Regression in OVCAR-3 Model

The clinical analog AMG-650 demonstrates robust in vivo pharmacodynamic and antitumor activity following oral administration. A single oral dose induces a sustained pharmacodynamic response (pH3 mitotic marker) for 24 hours in the OVCAR-3 tumor model [1]. Continuous once-daily dosing leads to durable tumor regressions in a subset of human ovarian and breast CDX/PDX tumor models at well-tolerated doses [1].

In Vivo Efficacy

Class-level

Durable tumor regressions in OVCAR-3 model after oral dosing

Reported in vivo model-response context

AMG-650 pharmacodynamic data; sustained pH3 response for 24 h

Evidence Dimension	In vivo antitumor efficacy
Target Compound Data	Durable tumor regressions in OVCAR-3 and other CIN+ models at well-tolerated oral doses.
Comparator Or Baseline	BTB-1: No reported in vivo efficacy data; primarily an in vitro tool compound.
Quantified Difference	Qualitative difference: AMG-650 demonstrates robust in vivo efficacy leading to clinical development, whereas earlier compounds like BTB-1 lack in vivo validation.
Conditions	Oral administration in OVCAR-3 (ovarian cancer) CDX and PDX mouse models.

Why This Matters

For researchers requiring a validated in vivo tool for KIF18A inhibition, a compound of this chemotype (AMG-650/KIF18A-IN-10) offers a level of preclinical validation—including PK/PD relationship and efficacy in gold-standard models—that is absent from earlier, less optimized inhibitors.

• [1] Belmontes, B., et al. Abstract 516: Discovery and preclinical characterization of AMG 650... Cancer Res (2023) 83 (7_Supplement): 516. In vivo efficacy data. View Source

Recommended Research Applications for 2-(6-azaspiro[2.5]octan-6-yl)-N-[1-(3,3-difluorocyclobutyl)pyrazolo[3,4-b]pyridin-6-yl]-4-(2-hydroxyethylsulfonylamino)benzamide

In Vitro Mechanistic Studies of Chromosomal Instability (CIN) in High-Grade Serous Ovarian Cancer

KIF18A-IN-10 is ideally suited for probing KIF18A-dependent mechanisms in CIN-positive ovarian cancer models such as OVCAR-3, where it exhibits potent antiproliferative activity (IC50 <100 nM) [1]. Its biochemical potency (IC50 23.8 nM) ensures robust target engagement at low concentrations, allowing for the dissection of mitotic defects, spindle assembly checkpoint activation, and apoptosis pathways specifically in CIN-high contexts [1].

In Vivo Proof-of-Concept Studies in Triple-Negative Breast Cancer (TNBC) Xenografts

Based on preclinical data for the analog AMG-650 showing durable tumor regressions in breast cancer PDX models and potent cellular activity in MDA-MB-157 cells (IC50 <100 nM) [1][2], KIF18A-IN-10 is a valuable tool for in vivo pharmacodynamic and efficacy studies in TNBC. Its demonstrated oral bioavailability and sustained 24-hour PD response in related models support its use in once-daily oral dosing regimens to assess tumor growth inhibition and regression [2].

Combination Therapy Studies with PARP Inhibitors in BRCA1-Mutant Cancers

The combination of the KIF18A inhibitor AMG-650 with the PARP inhibitor Olaparib demonstrated enhanced anti-cancer activity relative to single-agent treatment in BRCA1- and CCNE1-altered tumor models [1]. KIF18A-IN-10 is therefore a critical reagent for research into novel synthetic lethal combination strategies, particularly in tumors with defects in homologous recombination repair pathways.

Differentiation from Standard Anti-Mitotics in Bone Marrow Toxicity Studies

A key advantage of this chemotype is its >100X selectivity window, showing minimal effects on normal human bone marrow mononuclear cells at concentrations that are cytotoxic to CIN-positive cancer cells [1]. KIF18A-IN-10 is thus an essential control and comparator for studies aiming to develop anti-mitotic therapies with reduced hematological toxicity, providing a benchmark against which newer KIF18A inhibitors or other mitotic agents can be measured.

Application

Selection Property

Validation Focus

CIN mechanistic studies (OVCAR-3)

KIF18A target engagement and allosteric binding

MT-ATPase inhibition, cell cycle arrest endpoints

TNBC xenograft proof-of-concept

In vivo model-response context

Tumor growth inhibition, PD marker modulation

PARP inhibitor combination studies

Synthetic lethal interaction potential

Combinatorial pathway-response endpoints in BRCA1-mutant models

Bone marrow toxicity differentiation

Selectivity window assessment

Normal vs. CIN+ cell proliferation endpoints

• [1] MedChemExpress. KIF18A-IN-10 (Compound 24) Product Datasheet. IC50 values <100 nM in OVCAR3 and MDA-MB-157 cells. View Source
• [2] Belmontes, B., et al. Abstract 516: Discovery and preclinical characterization of AMG 650... Cancer Res (2023) 83 (7_Supplement): 516. View Source